Cas no 5411-52-9 (Benzene,1,2,3-triiodo-4-methyl-5-nitro-)

Benzene,1,2,3-triiodo-4-methyl-5-nitro- structure
5411-52-9 structure
Product Name:Benzene,1,2,3-triiodo-4-methyl-5-nitro-
CAS No:5411-52-9
MF:C7H4I3NO2
MW:514.825578689575
CID:385220
PubChem ID:223369
Update Time:2025-04-19

Benzene,1,2,3-triiodo-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3-triiodo-4-methyl-5-nitro-
    • 1,2,3-triiodo-4-methyl-5-nitrobenzene
    • 2,3,4-triiodo-6-nitro-toluene
    • 2,3,4-Trijod-6-nitro-toluol
    • 4,5,6-triiodo-2-nitrotoluene
    • AC1L5CI8
    • AC1Q4PDX
    • AG-K-78848
    • AR-1B5288
    • CTK4J9657
    • KST-1B6333
    • NSC10982
    • NSC 10982
    • 5411-52-9
    • NSC-10982
    • DTXSID50278994
    • Inchi: 1S/C7H4I3NO2/c1-3-5(11(12)13)2-4(8)7(10)6(3)9/h2H,1H3
    • InChI Key: QLIAWQQDEBDNOF-UHFFFAOYSA-N
    • SMILES: IC1=C(C(=CC(=C1C)[N+](=O)[O-])I)I

Computed Properties

  • Exact Mass: 514.73622
  • Monoisotopic Mass: 514.738
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 2.801
  • Boiling Point: 410.7°C at 760 mmHg
  • Flash Point: 202.2°C
  • Refractive Index: 1.769
  • PSA: 43.14
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